2,4,6-Tribromophenyl 5-methoxy-2,4-dimethylbenzene-1-sulfonate

• IUPAC Name: (2,4,6-tribromophenyl) 5-methoxy-2,4-dimethylbenzenesulfonate
• InChI: InChI=1S/C15H13Br3O4S/c1-8-4-9(2)14(7-13(8)21-3)23(19,20)22-15-11(17)5-10(16)6-12(15)18/h4-7H,1-3H3
• InChI Key: TVHPTMUCLINFGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)OC2=C(C=C(C=C2Br)Br)Br)C
• Molecular Formula: C15H13Br3O4S
• Molecular Weight: 529.0 g/mol

Description

“2,4,6-Tribromophenol” is a brominated derivative of phenol. It is used as a fungicide, as a wood preservative, and an intermediate in the preparation of flame retardants. “1-methoxy-2,4-dimethylbenzene” is another compound with critically evaluated thermophysical property data.

Synthesis Analysis

The synthesis of these compounds often involves controlled reactions. For example, “2,4,6-Tribromophenol” can be prepared by the controlled reaction of elemental bromine with phenol.

Molecular Structure Analysis

The molecular structure of these compounds can be quite complex due to the presence of multiple functional groups. For example, “2,4,6-Tribromophenol” has a molecular formula of C6H3Br3O.

Chemical Reactions Analysis

These compounds can undergo various chemical reactions. For instance, “2,4,6-Tribromophenol” is used as an intermediate in the preparation of flame retardants such as brominated epoxy resins.

Physical And Chemical Properties Analysis

These compounds have unique physical and chemical properties. For instance, “2,4,6-Tribromophenol” has a melting point of 95.5 °C and a boiling point of 244 °C. It is slightly soluble in water.

Scientific Research Applications

Flame Retardant Applications

2,4,6-Tribromophenyl 5-methoxy-2,4-dimethylbenzene-1-sulfonate: (TBP-AE) serves as an effective flame retardant. When added to plastics, it enhances their fire resistance. .

Synergistic Agent in Polystyrene Foam

TBP-AE finds utility in the production of polystyrene foam plastics. When used in conjunction with hexabromocyclododecane (HBCD), it acts as a synergistic agent. .

Analytical Chemistry

Researchers employ TBP-AE as a reference standard or internal standard in analytical methods. Its well-defined structure and properties make it useful for calibration and quantification in techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC).

Mechanism of Action

The mechanism of action of these compounds can vary depending on their use. For example, as a fungicide and wood preservative, “2,4,6-Tribromophenol” likely acts by disrupting the normal functioning of the target organism.

Safety and Hazards

These compounds can pose certain safety and health hazards. For example, “2,4,6-Tribromophenol” may cause an allergic skin reaction and serious eye irritation.